Cas no 2816913-51-4 (4-Fluoro-2-tetrahydropyran-2-yl-pyrazole-3-carboxylic acid)

• Product Name: 4-Fluoro-2-tetrahydropyran-2-yl-pyrazole-3-carboxylic acid
• CAS No: 2816913-51-4
• MF: C₉H₁₁FN₂O₃
• MW: 214.193645715714
• CID: 6801316
• PubChem ID: 163297260
• Update Time: 2025-08-03

4-Fluoro-2-tetrahydropyran-2-yl-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2816913-51-4
• PS-20836
• 4-fluoro-2-tetrahydropyran-2-yl-pyrazole-3-carboxylic acid
• E80169
• 4-Fluoro-2-tetrahydropyran-2-yl-pyrazole-3-carboxylic acid

• Inchi： 1S/C9H11FN2O3/c10-6-5-11-12(8(6)9(13)14)7-3-1-2-4-15-7/h5,7H,1-4H2,(H,13,14)
• InChI Key： YNNZLLXYUBEYBG-UHFFFAOYSA-N
• SMILES： FC1C=NN(C=1C(=O)O)C1CCCCO1

Computed Properties

• Exact Mass: 214.07537038g/mol
• Monoisotopic Mass: 214.07537038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 64.4Ų

Additional information on 4-Fluoro-2-tetrahydropyran-2-yl-pyrazole-3-carboxylic acid

Comprehensive Overview of 4-Fluoro-2-tetrahydropyran-2-yl-pyrazole-3-carboxylic acid (CAS No. 2816913-51-4)

4-Fluoro-2-tetrahydropyran-2-yl-pyrazole-3-carboxylic acid (CAS No. 2816913-51-4) is a fluorinated pyrazole derivative with a tetrahydropyran moiety, which has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic carboxylic acids, a group known for its versatile applications in drug discovery and material science. The presence of both fluoro and tetrahydropyran groups enhances its potential as a building block for bioactive molecules, particularly in the design of enzyme inhibitors and receptor modulators.

In recent years, the demand for fluorinated pyrazole derivatives has surged due to their unique physicochemical properties, such as improved metabolic stability and membrane permeability. Researchers are increasingly exploring 4-Fluoro-2-tetrahydropyran-2-yl-pyrazole-3-carboxylic acid as a key intermediate in the synthesis of novel therapeutics targeting inflammation, infectious diseases, and metabolic disorders. Its CAS No. 2816913-51-4 is frequently cited in patent literature, underscoring its industrial relevance.

One of the most searched questions in the field is: "What are the applications of fluorinated pyrazoles in drug development?" This compound addresses this query by serving as a precursor for bioactive molecules with enhanced selectivity and potency. For instance, its tetrahydropyran ring contributes to conformational rigidity, a desirable trait in drug candidates. Additionally, the carboxylic acid functionality allows for further derivatization, enabling the creation of amides, esters, and other pharmacophores.

Another trending topic is the role of fluorine substitution in improving drug-like properties. The 4-fluoro group in this compound exemplifies how subtle structural modifications can significantly alter pharmacokinetic profiles. Studies suggest that fluorinated analogs often exhibit higher bioavailability and reduced off-target effects, making CAS No. 2816913-51-4 a valuable tool for medicinal chemists.

From a synthetic chemistry perspective, 4-Fluoro-2-tetrahydropyran-2-yl-pyrazole-3-carboxylic acid is synthesized via multi-step routes involving cyclization and fluorination reactions. Its purity and stability are critical for downstream applications, prompting rigorous analytical validation using techniques like HPLC and NMR. Researchers also frequently search for "synthetic protocols for tetrahydropyran-containing compounds," highlighting the need for optimized methodologies.

In agrochemicals, this compound's potential lies in its ability to act as a scaffold for pesticide development. The pyrazole core is a common motif in herbicides and insecticides, and the addition of a tetrahydropyran ring could unlock new modes of action. This aligns with the growing interest in sustainable crop protection solutions, a hot topic in agricultural research.

To summarize, 4-Fluoro-2-tetrahydropyran-2-yl-pyrazole-3-carboxylic acid (CAS No. 2816913-51-4) is a multifaceted compound with broad applicability in life sciences. Its structural features cater to contemporary challenges in drug design and agrochemical innovation, making it a subject of ongoing investigation. As the scientific community continues to explore fluorinated heterocycles, this compound stands out as a promising candidate for future breakthroughs.